Cas no 2229311-86-6 ((quinolin-7-yl)methanesulfonyl fluoride)

• Product Name: (quinolin-7-yl)methanesulfonyl fluoride
• CAS No: 2229311-86-6
• MF: C₁₀H₈FNO₂S
• MW: 225.239424705505
• CID: 6455304
• PubChem ID: 165638719
• Update Time: 2025-05-19

(quinolin-7-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (quinolin-7-yl)methanesulfonyl fluoride
• 2229311-86-6
• EN300-2004836

• Inchi： 1S/C10H8FNO2S/c11-15(13,14)7-8-3-4-9-2-1-5-12-10(9)6-8/h1-6H,7H2
• InChI Key： JWFFPQQOSLEXLF-UHFFFAOYSA-N
• SMILES： S(CC1C=CC2=CC=CN=C2C=1)(=O)(=O)F

Computed Properties

• Exact Mass: 225.02597783g/mol
• Monoisotopic Mass: 225.02597783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.4Ų

Additional information on (quinolin-7-yl)methanesulfonyl fluoride

Introduction to (quinolin-7-yl)methanesulfonyl fluoride (CAS No. 2229311-86-6)

(quinolin-7-yl)methanesulfonyl fluoride is a specialized chemical compound characterized by its unique structural and functional properties. This compound, identified by the CAS number 2229311-86-6, has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile applications. The presence of a quinoline moiety and a methanesulfonyl fluoride group imparts distinct reactivity, making it a valuable tool in synthetic chemistry and drug development.

The compound's structure consists of a benzene ring fused with a pyridine ring, known as a quinoline core, which is a common scaffold in many bioactive molecules. The methanesulfonyl fluoride group serves as a reactive handle, enabling various transformations that are crucial for medicinal chemistry applications. This combination of features makes (quinolin-7-yl)methanesulfonyl fluoride particularly useful in the synthesis of heterocyclic compounds and the modification of existing molecular frameworks.

In recent years, there has been growing interest in the use of sulfonyl fluorides as intermediates in the synthesis of pharmaceuticals. The fluorine atom in sulfonyl fluorides enhances the metabolic stability and binding affinity of molecules, which are critical factors in drug design. Research has demonstrated that compounds containing this moiety often exhibit improved pharmacokinetic profiles, making them attractive candidates for further development.

One of the most notable applications of (quinolin-7-yl)methanesulfonyl fluoride is in the field of proteolysis-targeting chimeras (PROTACs). PROTACs are novel classes of molecules designed to induce the degradation of specific proteins by recruiting the ubiquitin-proteasome system. The quinoline scaffold is frequently employed in PROTAC design due to its ability to interact with target proteins and other biological components. The methanesulfonyl fluoride group facilitates the introduction of functional groups that enhance binding affinity and specificity.

Recent studies have highlighted the potential of (quinolin-7-yl)methanesulfonyl fluoride in developing small-molecule inhibitors for kinases and other enzymes involved in cancer signaling pathways. Kinases are key regulators of cellular processes, and their dysregulation is often associated with various diseases, including cancer. By leveraging the reactivity of the sulfonyl fluoride group, researchers have been able to design highly selective inhibitors that disrupt aberrant signaling networks.

The compound's utility extends beyond pharmaceutical applications. In synthetic chemistry, (quinolin-7-yl)methanesulfonyl fluoride serves as a versatile building block for constructing more complex molecules. Its ability to undergo nucleophilic substitution reactions allows for the introduction of diverse functional groups, enabling chemists to tailor molecular structures for specific purposes. This flexibility has made it a valuable reagent in both academic and industrial settings.

The synthesis of (quinolin-7-yl)methanesulfonyl fluoride involves multi-step organic transformations that highlight its synthetic significance. The process typically begins with the preparation of quinoline derivatives, which are then functionalized with a methanesulfonyl group followed by fluorination. These steps require precise control over reaction conditions to ensure high yields and purity. Advances in synthetic methodologies have made it possible to produce this compound on both laboratory and industrial scales.

Evaluation studies have shown that derivatives of (quinolin-7-yl)methanesulfonyl fluoride exhibit promising biological activities across multiple therapeutic areas. For instance, modifications to the quinoline core have led to compounds with antimicrobial and anti-inflammatory properties. Additionally, variations in the methanesulfonyl fluoride group have resulted in molecules with enhanced binding interactions with biological targets.

The growing body of research on this compound underscores its importance in modern chemistry and medicine. As new synthetic techniques and computational methods emerge, the potential applications of (quinolin-7-yl)methanesulfonyl fluoride are likely to expand further. Collaborative efforts between chemists, biologists, and pharmacologists will continue to drive innovation in this field.

In conclusion, (quinolin-7-yl)methanesulfonyl fluoride (CAS No. 2229311-86-6) is a multifaceted compound with significant implications for pharmaceutical research and chemical synthesis. Its unique structural features and reactivity make it an indispensable tool for developing novel therapeutic agents and advanced materials. As scientific understanding progresses, this compound will undoubtedly play an increasingly vital role in addressing global health challenges.